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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics

of 2-nitroadamantane. Due to the limited availability of direct experimental data for this

specific isomer, this document synthesizes computed data, information from related

compounds, and established principles of organic chemistry to offer a detailed profile. All

quantitative data is presented in structured tables, and experimental methodologies are

outlined based on established protocols for adamantane derivatives.

Core Physicochemical Properties
2-Nitroadamantane is a saturated polycyclic organic molecule with a nitro functional group

attached to a secondary carbon of the adamantane cage. Its physicochemical properties are

influenced by the rigid, lipophilic adamantane core and the polar nitro group.

Table 1: Physicochemical Properties of 2-Nitroadamantane
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Property Value Source

Molecular Formula C₁₀H₁₅NO₂ PubChem

Molecular Weight 181.23 g/mol PubChem[1]

CAS Number 54564-31-7 PubChem[1]

XLogP3 (Computed) 2.4 PubChem[1]

Melting Point Data not available

Boiling Point Data not available

Solubility

Expected to be soluble in

nonpolar organic solvents and

poorly soluble in water.

Inferred from adamantane

properties[2]

pKa Data not available

Synthesis and Analysis
While a specific, detailed experimental protocol for the synthesis of 2-nitroadamantane is not

readily available in the reviewed literature, a plausible synthetic route involves the direct

nitration of adamantane or the oxidation of 2-aminoadamantane. The nitration of adamantane

often yields a mixture of 1- and 2-nitro isomers, requiring chromatographic separation.

Proposed Experimental Protocol: Synthesis via Nitration
This proposed protocol is based on established methods for the nitration of adamantane.

Materials:

Adamantane

Nitric acid (fuming)

Acetic anhydride

Dichloromethane
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Sodium bicarbonate (saturated solution)

Magnesium sulfate (anhydrous)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Dissolve adamantane in a suitable solvent such as dichloromethane.

Cool the solution in an ice bath.

Slowly add a pre-mixed solution of fuming nitric acid and acetic anhydride to the cooled

adamantane solution with constant stirring.

Allow the reaction to proceed at a low temperature for a specified time, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by pouring it over ice and neutralizing with a

saturated solution of sodium bicarbonate.

Extract the product with dichloromethane.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product using silica gel column chromatography with a hexane/ethyl acetate

gradient to separate the 2-nitroadamantane isomer from the 1-nitroadamantane isomer and

any unreacted starting material.

Characterize the purified 2-nitroadamantane using spectroscopic methods (NMR, IR, MS).
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Proposed workflow for the synthesis of 2-nitroadamantane.
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Spectroscopic Data
Detailed experimental spectra for 2-nitroadamantane are not publicly available. The following

tables provide expected spectroscopic characteristics based on the known properties of

adamantane derivatives and general principles of spectroscopy.

Table 2: Predicted ¹H NMR Spectral Data for 2-Nitroadamantane

Proton Multiplicity
Approximate Chemical
Shift (δ, ppm)

H-2 (CH-NO₂) Multiplet 4.5 - 4.8

Bridgehead CH Multiplet 2.0 - 2.3

CH₂ Multiplet 1.7 - 2.0

Table 3: Predicted ¹³C NMR Spectral Data for 2-Nitroadamantane

Carbon Approximate Chemical Shift (δ, ppm)

C-2 (CH-NO₂) 85 - 90

Bridgehead CH 30 - 38

CH₂ 28 - 35

Table 4: Predicted IR Spectral Data for 2-Nitroadamantane

Functional Group Vibration
Approximate Wavenumber
(cm⁻¹)

C-H (adamantane) Stretching 2850 - 2950

NO₂ Asymmetric Stretch 1540 - 1560

NO₂ Symmetric Stretch 1370 - 1390

C-N Stretching 850 - 880
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Mass Spectrometry: The electron ionization mass spectrum of 2-nitroadamantane is expected

to show a molecular ion peak (M⁺) at m/z = 181. Key fragmentation pathways would likely

involve the loss of the nitro group (NO₂, 46 Da) to give a fragment at m/z = 135, which would

be the adamantyl cation. Further fragmentation of the adamantane cage would also be

observed.

General Analytical Workflow

2-Nitroadamantane Sample

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

(GC-MS)

Structural Elucidation

Click to download full resolution via product page

Analytical workflow for 2-nitroadamantane characterization.

Potential Biological Activity and Signaling Pathways
While there is no direct biological data for 2-nitroadamantane, many adamantane derivatives

exhibit significant neurological activity. Notably, memantine, an aminoadamantane derivative, is

an uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. It is plausible that

2-nitroadamantane could also interact with the NMDA receptor, potentially acting as a

neuroprotective agent.

Hypothetical Signaling Pathway: NMDA Receptor
Antagonism
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The following diagram illustrates a hypothetical mechanism by which 2-nitroadamantane, as a

potential NMDA receptor antagonist, could exert a neuroprotective effect by preventing

excessive calcium influx, a key event in excitotoxicity.

Cell Membrane

NMDA Receptor Ion ChannelOpens Ca²⁺ InfluxAllowsGlutamate Activates

2-Nitroadamantane
Blocks

ExcitotoxicityLeads to

Click to download full resolution via product page

Hypothetical neuroprotective action of 2-nitroadamantane.

This guide provides a foundational understanding of 2-nitroadamantane based on available

data and scientific principles. Further experimental investigation is required to definitively

determine its physicochemical properties and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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